3-(4-Chlorophenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C19H15ClN4O
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C19H15ClN4O/c20-16-8-6-15(7-9-16)19-23-22-17-12-21-13-18(24(17)19)25-11-10-14-4-2-1-3-5-14/h1-9,12-13H,10-11H2
• InChI Key: VURCFSOLNXCMTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)Cl

Description

MMV663915 is a chemical compound that has garnered attention in the field of medicinal chemistry, particularly in the context of malaria research. It is part of a series of compounds investigated for their potential therapeutic effects against malaria parasites .

Preparation Methods

The synthesis of MMV663915 involves a multi-step process The initial step typically includes the formation of a core structure through a series of condensation reactionsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .

Industrial production methods for MMV663915 are still under development, but they generally aim to optimize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and green chemistry principles are being explored to achieve these goals .

Chemical Reactions Analysis

MMV663915 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

Chemistry: It serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It is used in biological assays to investigate its effects on cellular processes and its potential as a therapeutic agent.

Medicine: MMV663915 is being explored for its antimalarial properties, with studies showing promising results in inhibiting the growth of malaria parasites.

Industry: The compound’s unique chemical properties make it a candidate for various industrial applications, including the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of MMV663915 involves its interaction with specific molecular targets within the malaria parasite. It is believed to inhibit key enzymes and disrupt essential metabolic pathways, leading to the parasite’s death. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that MMV663915 interferes with the parasite’s ability to synthesize vital biomolecules .

Comparison with Similar Compounds

MMV663915 is part of a series of compounds with similar structures and biological activities. Some of the similar compounds include:

MMV897698: Another compound in the same series, used as a reference in biological testing.

MMV1794865: A compound with a similar core structure but different functional groups.

MMV1794866: A compound with variations in its substituents, leading to different biological activities

Compared to these compounds, MMV663915 stands out due to its unique combination of functional groups, which confer enhanced biological activity and specificity against malaria parasites .